molecular formula C13H16N4O B8809624 2-amino-N-(3-imidazol-1-ylpropyl)benzamide CAS No. 90259-60-2

2-amino-N-(3-imidazol-1-ylpropyl)benzamide

Cat. No.: B8809624
CAS No.: 90259-60-2
M. Wt: 244.29 g/mol
InChI Key: UYEGPRQCGATDAO-UHFFFAOYSA-N
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Description

2-amino-N-(3-imidazol-1-ylpropyl)benzamide is a useful research compound. Its molecular formula is C13H16N4O and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

90259-60-2

Molecular Formula

C13H16N4O

Molecular Weight

244.29 g/mol

IUPAC Name

2-amino-N-(3-imidazol-1-ylpropyl)benzamide

InChI

InChI=1S/C13H16N4O/c14-12-5-2-1-4-11(12)13(18)16-6-3-8-17-9-7-15-10-17/h1-2,4-5,7,9-10H,3,6,8,14H2,(H,16,18)

InChI Key

UYEGPRQCGATDAO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NCCCN2C=CN=C2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 2.39 of isatoic anhydride, 2.50 g of 1H-imidazol-1-propanamine and 30 ml of toluene was heated at 90° C. for 45 minutes and cooled. The toluene layer was decanted and the residue was dissolved in methylene chloride, washed with dilute sodium hydroxide solution, water and dried over magnesium sulfate. The organic layer was concentrated to obtain the desired product, mp 107°-110° C.
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Synthesis routes and methods II

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A mixture of 2.5 ml. of 1H-imidazole-1-propanamine, 3.2 g. of isatoic anhydride, and 30 ml. of toluene was heated at 90°-100° C. for 45 minutes and cooled. The precipitate which separated was collected by filtration. The desired product melted at 107°-110° C.
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Synthesis routes and methods III

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A mixture of 2.93 g of isatoic anhydride, 2.50 g of 1H-imidazole-propanamine and 30 ml of toluene was heated at 90° C. for 45 minutes and cooled. The toluene layer was decanted and the residue was dissolved in methylene chloride, washed with dilute sodium hydroxide solution, water and dried over magnesium sulfate. The organic layer was concentrated to obtain the desired product, mp 107°-110° C.
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